2-Pentanol, 4-methyl-, phosphate, manganese(2+) salt

• CAS No.: 68439-21-4
• Molecular Formula: C6H13MnO4P
• Molecular Weight: 235.08 g/mol
• IUPAC Name: manganese(2+);4-methylpentan-2-yl phosphate
• InChI: InChI=1S/C6H15O4P.Mn/c1-5(2)4-6(3)10-11(7,8)9;/h5-6H,4H2,1-3H3,(H2,7,8,9);/q;+2/p-2
• InChI Key: LZWMQANQDLISMG-UHFFFAOYSA-L
• Canonical SMILES: CC(C)CC(C)OP(=O)([O-])[O-].[Mn+2]

Description

2-Pentanol, 4-methyl-, phosphate, manganese(2+) salt: is a chemical compound with a complex structure that includes a phosphate group and a manganese(2+) ion

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Pentanol, 4-methyl-, phosphate, manganese(2+) salt typically involves the reaction of 2-Pentanol, 4-methyl- with phosphoric acid and a manganese(2+) salt. The reaction conditions often include controlled temperature and pH to ensure the proper formation of the compound.

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reactants are mixed under specific conditions to yield the desired product. The process may include steps such as purification and crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, especially in the presence of strong oxidizing agents.

Reduction: It can also be reduced under specific conditions, although this is less common.

Substitution: The phosphate group in the compound can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halides, amines.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms of the compound, while substitution reactions may produce various derivatives with different functional groups.

Scientific Research Applications

Chemistry: In chemistry, 2-Pentanol, 4-methyl-, phosphate, manganese(2+) salt is used as a reagent in various organic synthesis reactions. Its unique structure allows it to participate in complex chemical transformations.

Biology: In biological research, this compound may be used to study the effects of manganese on biological systems. Manganese is an essential trace element, and its interactions with other molecules can provide insights into its role in biological processes.

Medicine: The compound’s potential medicinal applications include its use as a precursor for the synthesis of pharmaceuticals. Its unique properties may also make it useful in drug delivery systems.

Industry: In industrial applications, this compound can be used as a catalyst in various chemical processes. Its ability to facilitate specific reactions makes it valuable in manufacturing and production.

Mechanism of Action

The mechanism of action of 2-Pentanol, 4-methyl-, phosphate, manganese(2+) salt involves its interaction with molecular targets such as enzymes and receptors. The manganese(2+) ion can act as a cofactor, enhancing the activity of certain enzymes. The phosphate group may also play a role in the compound’s interactions with other molecules, influencing various biochemical pathways.

Comparison with Similar Compounds

2-Pentanol, 4-methyl-: A related compound without the phosphate and manganese(2+) components.

Phosphate, manganese(2+) salt: Compounds containing phosphate and manganese(2+) ions but lacking the 2-Pentanol, 4-methyl- structure.

Uniqueness: What sets 2-Pentanol, 4-methyl-, phosphate, manganese(2+) salt apart is its combination of functional groups and metal ion. This unique structure gives it distinct chemical and physical properties, making it suitable for specific applications that similar compounds may not be able to fulfill.